Cas no 104640-54-2 (L-Cysteine,S-(1-carboxyethyl)-)

L-Cysteine,S-(1-carboxyethyl)- structure
104640-54-2 structure
Product Name:L-Cysteine,S-(1-carboxyethyl)-
CAS No:104640-54-2
MF:C6H11NO4S
MW:193.22084069252
CID:201108
PubChem ID:128619
Update Time:2025-04-19

L-Cysteine,S-(1-carboxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,S-(1-carboxyethyl)-
    • S-(1-carboxyethyl)cysteine
    • 1-CE-Cys
    • S-(1-Carboxyethyl)-L-cys
    • S-(1-carboxyethyl)-L-cysteine
    • S-(P-Carboxyethyl)-L-cystein
    • AKOS010992384
    • (2R)-2-amino-3-(1-carboxyethylsulfanyl)propanoic acid
    • DTXSID90909098
    • SCHEMBL6231968
    • 104640-54-2
    • Inchi: 1S/C6H11NO4S/c1-3(5(8)9)12-2-4(7)6(10)11/h3-4H,2,7H2,1H3,(H,8,9)(H,10,11)/t3?,4-/m0/s1
    • InChI Key: XKJVJNYVDMIBRQ-BKLSDQPFSA-N
    • SMILES: S(C(C(=O)O)C)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 193.04093
  • Monoisotopic Mass: 193.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 100.62
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